Cas no 1803785-32-1 (Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate
• CAS No: 1803785-32-1
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4944957
• Update Time: 2025-08-02

Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)5-9-7(6-12)3-8(16)4-10(9)13/h3-4,13,16H,2,5H2,1H3
• InChI Key： GOTPLZOTUGEOSU-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=C(C=1)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate

Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate: A Comprehensive Overview

Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate, also known by its CAS number 1803785-32-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a hydroxyl group, and a thiol group attached to a phenyl ring, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. The presence of the cyano group and the thiol group contributes to its reactivity, making it a valuable intermediate in organic synthesis.

One of the most promising areas of research involving this compound is its potential role in anticancer drug development. Scientists have explored the ability of Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate to target specific signaling pathways involved in cancer cell proliferation and apoptosis. Preliminary findings suggest that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further preclinical studies.

In addition to its therapeutic potential, Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate has also been studied for its role in enzyme inhibition. Researchers have investigated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. The compound's unique structure allows it to interact with these enzymes, potentially offering a new avenue for anti-inflammatory drug development.

The synthesis of Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. These reactions are optimized to ensure high yields and purity, which are critical for its use in downstream applications. The compound's stability under various reaction conditions has also been thoroughly examined, providing valuable insights into its chemical behavior.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate. These methods allow for precise determination of its molecular weight, purity, and structural integrity. Such analyses are essential for ensuring the quality of the compound when used in research or industrial settings.

Looking ahead, the future of Ethyl 2-cyano-6-hydroxy-4-mercaptophenylacetate lies in its continued exploration as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in understanding its biological activity and therapeutic potential. As research progresses, this compound may pave the way for innovative treatments addressing a wide range of diseases.

In conclusion, Ethyl 2-cyano-6-hydroxy-4-methylphenol acetate stands out as a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future drug development. As scientists continue to unravel its potential, this compound is poised to make significant contributions to the field of medicinal chemistry.